[4-[[4-(Ethylamino)-5-(trifluoromethyl)pyrimidin-2-yl]amino]-2-fluoro-5-methoxyphenyl]-morpholin-4-ylmethanone
Overview
Description
This compound, also known as GNE-7915, has a molecular formula of C19H21F4N5O3 . It is a complex organic molecule with several functional groups, including an ethylamino group, a trifluoromethyl group, a pyrimidinyl group, a fluoro group, a methoxyphenyl group, and a morpholinylmethanone group .
Molecular Structure Analysis
The compound has a complex structure with several functional groups. The InChI code for the compound isInChI=1S/C19H21F4N5O3/c1-3-24-16-12 (19 (21,22)23)10-25-18 (27-16)26-14-9-13 (20)11 (8-15 (14)30-2)17 (29)28-4-6-31-7-5-28/h8-10H,3-7H2,1-2H3, (H2,24,25,26,27)
. Physical And Chemical Properties Analysis
The compound has a molecular weight of 443.4 g/mol . It has a computed XLogP3-AA value of 2.8, which is a measure of its lipophilicity . The compound is solid at room temperature .Scientific Research Applications
Potential PET Agent for Imaging in Parkinson's Disease
The compound has been evaluated for its potential as a PET (Positron Emission Tomography) imaging agent, particularly in the context of Parkinson's disease. A specific derivative, [11C]HG-10-102-01, showed promise due to its high radiochemical yield and purity, indicating potential for tracing LRRK2 enzyme activity in the brain, which is significant for understanding Parkinson's disease progression (Wang et al., 2017).
Intermediate for Inhibiting Tumor Necrosis Factor Alpha and Nitric Oxide
Morpholine derivatives, including compounds structurally related to 4-[[4-(Ethylamino)-5-(trifluoromethyl)pyrimidin-2-yl]amino]-2-fluoro-5-methoxyphenyl]-morpholin-4-ylmethanone, have been identified as significant intermediates in the synthesis of compounds that inhibit tumor necrosis factor alpha and nitric oxide, crucial mediators in inflammatory processes (Lei et al., 2017).
Role in Synthesis of Biologically Active Compounds
This compound plays a role as an intermediate in the synthesis of various biologically active compounds. Its structural attributes contribute to the formation of substances with potential biological activities, making it a critical component in medicinal chemistry research (Wang et al., 2016).
Safety and Hazards
properties
IUPAC Name |
[4-[[4-(ethylamino)-5-(trifluoromethyl)pyrimidin-2-yl]amino]-2-fluoro-5-methoxyphenyl]-morpholin-4-ylmethanone | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21F4N5O3/c1-3-24-16-12(19(21,22)23)10-25-18(27-16)26-14-9-13(20)11(8-15(14)30-2)17(29)28-4-6-31-7-5-28/h8-10H,3-7H2,1-2H3,(H2,24,25,26,27) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XCFLWTZSJYBCPF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=NC(=NC=C1C(F)(F)F)NC2=C(C=C(C(=C2)F)C(=O)N3CCOCC3)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21F4N5O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.